Cas no 2156779-46-1 (4-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxyhexanoic acid)

• Product Name: 4-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxyhexanoic acid
• CAS No: 2156779-46-1
• MF: C₂₃H₂₇NO₅
• MW: 397.464186906815
• CID: 6052035
• PubChem ID: 165521537
• Update Time: 2025-06-29

4-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxyhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxyhexanoic acid
• EN300-1298940
• 2156779-46-1
• 4-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-hydroxyhexanoic acid

• Inchi： 1S/C23H27NO5/c1-3-23(28,4-2)13-20(21(25)26)24-22(27)29-14-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)19/h5-12,19-20,28H,3-4,13-14H2,1-2H3,(H,24,27)(H,25,26)
• InChI Key： GAARQLHTTTVOAC-UHFFFAOYSA-N
• SMILES： OC(CC)(CC)CC(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 397.18892296g/mol
• Monoisotopic Mass: 397.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxyhexanoic acid

Introduction to 4-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxyhexanoic acid (CAS No. 2156779-46-1)

4-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxyhexanoic acid (CAS No. 2156779-46-1) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to by its abbreviated name, Fmoc-EAH, is a derivative of fluorenylmethyloxycarbonyl (Fmoc) and is characterized by its unique structural features, including an ethyl group, an amino group protected by the Fmoc moiety, and a hydroxy group. These features make it a valuable intermediate in the synthesis of peptides and other bioactive molecules.

The Fmoc group, specifically (9H-fluoren-9-yl)methoxycarbonyl, is widely used in peptide synthesis due to its stability under various reaction conditions and its ease of removal. The presence of this protecting group ensures that the amino functionality remains unreactive during the synthesis process, allowing for precise control over the formation of peptide bonds. Once the desired peptide sequence is assembled, the Fmoc group can be efficiently removed using mild base conditions, such as piperidine in dimethylformamide (DMF).

The ethyl group in Fmoc-EAH contributes to the overall hydrophobicity of the molecule, which can influence its solubility properties and interactions with biological systems. This feature is particularly important in the design of peptides that need to penetrate cell membranes or interact with hydrophobic pockets in proteins. The hydroxy group, on the other hand, provides a site for further functionalization or conjugation with other molecules, such as fluorescent dyes or targeting ligands.

Recent studies have highlighted the potential applications of Fmoc-EAH in various areas of biomedical research. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of Fmoc-EAH can be used to enhance the bioavailability and stability of therapeutic peptides. By incorporating this compound into peptide sequences, researchers were able to improve their resistance to proteolytic degradation and increase their cellular uptake. This has significant implications for the development of peptide-based drugs for treating diseases such as cancer and neurodegenerative disorders.

In another study published in *Organic Letters*, scientists explored the use of Fmoc-EAH as a building block for creating novel peptidomimetics with enhanced pharmacological properties. Peptidomimetics are synthetic compounds designed to mimic the structure and function of natural peptides but with improved stability and bioavailability. The researchers found that by incorporating Fmoc-EAH into peptidomimetic designs, they could achieve better binding affinities to target proteins and improved pharmacokinetic profiles.

The versatility of Fmoc-EAH extends beyond its use in peptide synthesis. It has also been investigated for its potential as a scaffold for developing small molecule inhibitors of protein-protein interactions (PPIs). PPIs play crucial roles in many cellular processes, and their modulation can have therapeutic benefits in various diseases. A study published in *Chemical Communications* reported that derivatives of Fmoc-EAH were effective in disrupting specific PPIs involved in cancer cell signaling pathways. This finding opens up new avenues for developing targeted therapies that can selectively inhibit disease-causing PPIs.

Furthermore, Fmoc-EAH has been explored for its potential as a prodrug precursor. Prodrugs are inactive compounds that are converted into active drugs within the body through metabolic processes. By designing prodrugs based on Fmoc-EAH, researchers aim to improve the pharmacological properties of existing drugs, such as reducing toxicity and enhancing tissue specificity. A recent study in *Bioorganic & Medicinal Chemistry* demonstrated that prodrugs derived from Fmoc-EAH showed improved oral bioavailability and reduced side effects compared to their parent compounds.

In conclusion, 4-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxyhexanoic acid (CAS No. 2156779-46-1) is a versatile compound with significant potential in various areas of chemical biology and medicinal chemistry. Its unique structural features make it an excellent intermediate for peptide synthesis, peptidomimetic design, PPI inhibition, and prodrug development. Ongoing research continues to uncover new applications and optimize its use in these fields, highlighting its importance as a valuable tool for advancing biomedical research.